Cas no 23802-15-5 (Phenol,2-[(4-chlorophenyl)methyl]-4-(1-methylethyl)-)

• Product Name: Phenol,2-[(4-chlorophenyl)methyl]-4-(1-methylethyl)-
• CAS No: 23802-15-5
• MF: C₁₆H₁₇ClO
• MW: 260.758583784103
• CID: 275218
• PubChem ID: 212009
• Update Time: 2025-04-19

Phenol,2-[(4-chlorophenyl)methyl]-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(4-chlorophenyl)methyl]-4-(1-methylethyl)-
• 2-[(4-chlorophenyl)methyl]-4-propan-2-ylphenol
• DTXSID80178498
• m-Cymen-6-ol, 7-(p-chlorophenyl)-
• 7-(p-Chlorophenyl)-m-cymen-6-ol
• 23802-15-5
• 2-(4'-Chlorobenzyl)-4-isopropylphenol

• Inchi： 1S/C16H17ClO/c1-11(2)13-5-8-16(18)14(10-13)9-12-3-6-15(17)7-4-12/h3-8,10-11,18H,9H2,1-2H3
• InChI Key： ABUTZBJDHJAZIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=C(C=CC(=C1)C(C)C)O

Computed Properties

• Exact Mass: 260.09691
• Monoisotopic Mass: 260.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23